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Compound of Interest

Compound Name: zinc(II)iodide

Cat. No.: B8815724 Get Quote

This technical guide provides a comprehensive overview of the core thermochemical data

associated with the formation of zinc iodide (ZnI₂). It is intended for researchers, scientists, and

professionals in drug development who require precise thermodynamic values and an

understanding of their experimental origins. This document summarizes key quantitative data,

outlines experimental methodologies, and provides logical visualizations to illustrate

fundamental thermodynamic relationships and workflows.

Core Thermochemical Data
The formation of solid zinc iodide from its constituent elements in their standard states, solid

zinc (Zn(s)) and solid iodine (I₂(s)), is an exothermic process. The reaction is represented as:

Zn(s) + I₂(s) → ZnI₂(s)

The standard state for these calculations is defined at a temperature of 298.15 K (25 °C) and a

pressure of 1 bar. The key thermochemical parameters for the formation of solid zinc iodide are

summarized below.

Table 1: Standard Thermochemical Values for the Formation of Zinc Iodide (ZnI₂(s))
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Thermochemical
Parameter

Symbol Value Units

Standard Enthalpy
of Formation

ΔH°f -208.0 kJ/mol[1][2]

Standard Gibbs Free

Energy of Formation
ΔG°f -209.0 kJ/mol[3][4][5]

| Standard Molar Entropy | S° | 161.1 | J/(mol·K)[2][3][4] |

Note: Values are for solid zinc iodide at 298.15 K.

For context, the standard molar entropies of the reactant elements in their standard states are

also provided.

Table 2: Standard Molar Entropies of Constituent Elements

Element Symbol Standard State
Standard
Molar Entropy
(S°)

Units

Zinc Zn solid 41.63
J/(mol·K)[3][4]
[6]

| Iodine | I₂ | solid | 116.14 | J/(mol·K)[2][4] |

Thermodynamic Relationships
The fundamental relationship between enthalpy, entropy, and Gibbs free energy is crucial for

understanding the spontaneity of a reaction. The diagram below illustrates the equation that

connects these primary thermochemical quantities.

ΔG°
Gibbs Free Energy = ΔH°

Enthalpy - T
Temperature × ΔS°

Entropy
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Click to download full resolution via product page

Gibbs free energy equation relating enthalpy and entropy.

Experimental Protocols
The determination of the standard enthalpy of formation (ΔH°f) of zinc iodide is typically

achieved through solution calorimetry. While direct synthesis is possible, a common and

precise method involves measuring the heat of reaction in a solution, from which the enthalpy

of formation can be calculated using Hess's Law.

Protocol: Determining Enthalpy of Formation via Solution Calorimetry

This protocol outlines a generalized procedure for determining the enthalpy of formation of

ZnI₂(s).

Objective: To measure the enthalpy change for the reaction of zinc powder with a solution of

iodine in a suitable solvent and use it to calculate the standard enthalpy of formation of

ZnI₂(s).

Materials & Apparatus:

High-purity zinc powder (excess reactant).

High-purity iodine crystals (limiting reactant).

Solvent (e.g., methanol, ethanol, or a suitable aqueous solution).[7][8]

Isoperibol or adiabatic solution calorimeter.

Calibrated thermometer or thermistor with high precision (e.g., ±0.001 K).

Stirrer.

Timer.

Weighing boats and a high-precision analytical balance.

Methodology:
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Calorimeter Calibration: The heat capacity of the calorimeter system (C_cal) is determined

by performing a reaction with a known enthalpy change or by using an electrical heater.

This step is critical for accurate results.

Reactant Preparation: A precise mass of iodine is weighed and dissolved in a known

volume of the solvent within the calorimeter's reaction vessel. The system is allowed to

reach thermal equilibrium.

Reaction Initiation: A precisely weighed mass of zinc powder (in stoichiometric excess to

ensure all iodine reacts) is added to the iodine solution to initiate the reaction. The direct

reaction of zinc and iodine yields zinc iodide.[7][9]

Temperature Monitoring: The temperature of the solution is recorded at regular intervals

before, during, and after the reaction until a stable final temperature is reached. The

exothermic nature of the reaction will cause a temperature rise.[1][7]

Data Analysis: The corrected temperature change (ΔT) is determined by extrapolating the

pre- and post-reaction temperature-time data to the time of mixing, accounting for any

heat exchange with the surroundings.

Calculation of Reaction Heat (q_rxn): The heat evolved by the reaction is calculated using

the formula: q_rxn = - (C_cal + C_sol) × ΔT where C_sol is the heat capacity of the

solution.

Enthalpy Calculation: The molar enthalpy of reaction (ΔH_rxn) is found by dividing q_rxn

by the number of moles of the limiting reactant (iodine). This value, combined with the

known enthalpies of formation of the reactants and products in solution, allows for the

calculation of the standard enthalpy of formation of solid ZnI₂ via a thermochemical cycle

(Hess's Law).

The following diagram illustrates a generalized workflow for this experimental determination.
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Experimental workflow for calorimetric determination of ΔH°f.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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